Synthesis of mesoporous silica-supported Ag nanorod-based bimetallic catalysts and investigation of their plasmonic activity under visible light irradiation†
Catalysis Science & Technology Pub Date: 2017-05-03 DOI: 10.1039/C7CY00321H
Abstract
A series of bimetallic M/Ag (where M represents Pd, Ru, Ni and Co metallic species) nanorod (NR)-based plasmonic photocatalysts with 0.5 wt% loading of M on Ag (1.0 wt%) are prepared within the mesoporous channels of SBA-15. The chemical structure, morphology and optical properties of M/Ag/SBA-15 are well characterized by UV-vis spectroscopy, TEM, FT-EXAFS, XPS and N2 adsorption–desorption measurement studies. Subsequently, the photocatalytic activity is assessed by hydrogen production from ammonia borane (AB) and chemical reduction of 4-nitrophenol (NP) to 4-aminophenol (AP) under visible light irradiation. The enhanced catalytic activities under light irradiation in comparison with dark conditions are explained by a plausible photocatalytic and charge separation mechanism to envisage the tentative reaction pathway. Finally, the reusability of the catalyst is evaluated via four consecutive catalytic runs.
Recommended Literature
- [1] A bacteria-resistant and self-healing spray dressing based on lyotropic liquid crystals to treat infected post-operative wounds†
- [2] A 3D origami multiple electrochemiluminescence immunodevice based on a porous silver-paper electrode and multi-labeled nanoporous gold–carbon spheres†
- [3] 3D hierarchical porous Co1−xS@C derived from a ZIF-67 single crystals self-assembling superstructure with superior pseudocapacitance†
- [4] A bimetallic oxide Fe1.89Mo4.11O7 electrocatalyst with highly efficient hydrogen evolution reaction activity in alkaline and acidic media†
- [5] A biomimetic magnetosome: formation of iron oxide within carboxylic acid terminated polymersomes†
- [6] A [Mn18Dy] SMM resulting from the targeted replacement of the central MnII in the S = 83/2 [Mn19]-aggregate with DyIII†
- [7] 3D Ni3S2 nanosheet arrays supported on Ni foam for high-performance supercapacitor and non-enzymatic glucose detection†
- [8] A combined vacuum ultraviolet laser and synchrotron pulsed field ionization study of BCl3†
- [9] A comparative study of the catalysis of peptide bond formation by oxide surfaces
- [10] A computational study of the mechanism of chloroalkane dechlorination with Rh(i) complexes†
